![molecular formula C18H17ClN2O3S B6513173 N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide CAS No. 898463-02-0](/img/structure/B6513173.png)
N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a sulfonamide group (-SO2NH2), which is commonly found in many antibiotics. The presence of the azatricyclo group suggests that the compound has a three-ring structure .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to determine the structure of complex organic compounds .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present. For example, the sulfonamide group might be susceptible to hydrolysis, while the azatricyclo ring system might undergo reactions typical of cyclic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure and functional groups. These could include its solubility in various solvents, its melting and boiling points, and its spectral properties .Scientific Research Applications
- In Vitro Antibacterial Activity : Researchers have evaluated Compound X’s antibacterial potential against Staphylococcus aureus and Chromobacterium violaceum . Its activity against these bacteria suggests its potential as an antimicrobial agent .
- Anti-Urease Properties : Compound X and its analogs have been investigated for their inhibitory effects on jack bean urease . These compounds exhibit potent anti-urease activity, making them promising candidates for combating urease-related diseases .
- Pyrazole-Bearing Compounds : Pyrazole derivatives, including those containing Compound X’s structural motifs, have demonstrated significant pharmacological effects. Researchers have explored their antileishmanial and antimalarial potential, highlighting their relevance in tropical disease treatment .
- Thiazole Scaffold : Thiazole chemistry has led to the development of several drugs, such as Sulfathiazole (antimicrobial), Abafungin (antifungal), and Ritonavir (antiretroviral). Compound X’s thiazole scaffold may inspire further drug discovery efforts .
- Lung Cancer Inhibitor : Darbufelone, a structurally related compound, has demonstrated lung cancer cell growth inhibition. The presence of chlorine in low molecular weight compounds, like Compound X, can impact biological activity .
- Thiazole-Based Drug Efficacy : Researchers continue to explore thiazole scaffolds for treating conditions such as HIV infections , hypertension , schizophrenia , and allergies . Compound X’s unique structure may contribute to drug design and optimization .
Antibacterial Activity
Urease Inhibition
Antileishmanial and Antimalarial Activities
Drug Development
Cancer Research
Drug Design and Optimization
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O3S/c1-11-15(19)3-2-4-16(11)20-25(23,24)14-9-12-5-6-17(22)21-8-7-13(10-14)18(12)21/h2-4,9-10,20H,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLQGAIGXEGBGAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NS(=O)(=O)C2=CC3=C4C(=C2)CCN4C(=O)CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.